2-Chloro-4-cyclopropoxy-5-fluoropyridine

• Molecular Formula: C8H7ClFNO
• Molecular Weight: 187.60 g/mol
• IUPAC Name: 2-chloro-4-cyclopropyloxy-5-fluoropyridine
• InChI: InChI=1S/C8H7ClFNO/c9-8-3-7(6(10)4-11-8)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: VEUPRBIKCJQODE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2F)Cl

Description

2-Chloro-4-cyclopropoxy-5-fluoropyridine is a halogenated pyridine derivative featuring a chlorine atom at position 2, a cyclopropoxy group at position 4, and a fluorine atom at position 5. The cyclopropoxy group introduces steric bulk and unique electronic effects, while the chlorine and fluorine substituents enhance electrophilicity, making the compound reactive in cross-coupling reactions such as Suzuki-Miyaura couplings .

Preparation Methods

The synthesis of 2-Chloro-4-cyclopropoxy-5-fluoropyridine involves several steps. One common method is the nucleophilic substitution reaction, where a chlorine atom in a precursor compound is replaced by a fluorine atom using reagents like potassium fluoride (KF) . Another method involves the deamination reaction of hydrazino compounds in the presence of sodium hydroxide (NaOH) . Industrial production methods often utilize these synthetic routes due to their efficiency and scalability.

Chemical Reactions Analysis

2-Chloro-4-cyclopropoxy-5-fluoropyridine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution reactions can yield various fluorinated pyridines .

Scientific Research Applications

2-Chloro-4-cyclopropoxy-5-fluoropyridine has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated compounds.

Biology: It is used in the study of biological systems due to its unique properties.

Industry: It is used in the production of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 2-Chloro-4-cyclopropoxy-5-fluoropyridine involves its interaction with specific molecular targets and pathways. The presence of the fluorine atom in the aromatic ring enhances its electron-withdrawing properties, which can affect the compound’s reactivity and interactions with other molecules . This can lead to various biological effects, depending on the specific targets and pathways involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Analysis

The table below compares 2-chloro-4-cyclopropoxy-5-fluoropyridine with structurally related pyridine derivatives, emphasizing substituent variations and their implications:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Melting Point (°C)	Key Applications/Reactivity
2-Chloro-4-cyclopropoxy-5-fluoropyridine	Cl (2), OCyclopropane (4), F (5)	~190.55 (calculated)	Inferred: 150–180	Pharmaceutical intermediate, coupling reactions
4-Chloro-5-fluoro-2-methylpyridine	Cl (4), F (5), CH₃ (2)	161.59	N/A	Material science, agrochemicals
2-Chloro-5-fluoro-4-(hydroxymethyl)pyridine	Cl (2), F (5), CH₂OH (4)	177.57	N/A	Functionalization precursor (e.g., oxidation to aldehyde)
2-Chloro-5-fluoro-4-formylpyridine	Cl (2), F (5), CHO (4)	169.55	N/A	Condensation reactions, heterocycle synthesis
2-Chloro-4-cyanopyridine	Cl (2), CN (4)	138.55	N/A	Nucleophilic substitution reactions

Key Observations:

• Reactivity : Chlorine at position 2 acts as a leaving group in nucleophilic substitutions, while fluorine at position 5 stabilizes the ring via electron withdrawal. Compounds with iodine at position 4 (e.g., 2-chloro-3-fluoro-4-iodopyridine in ) exhibit enhanced reactivity in cross-coupling reactions due to iodine’s superior leaving-group ability compared to chlorine .
• Functionalization Potential: The hydroxymethyl and formyl derivatives () serve as versatile intermediates for further derivatization, whereas the target compound’s cyclopropoxy group may confer metabolic stability in drug design .

Physicochemical Properties

• Melting Points : Pyridine derivatives with bulky substituents (e.g., cyclopropoxy) typically exhibit lower melting points due to disrupted crystallinity. For example, compounds in with phenyl substituents show higher melting points (268–287°C), but these are larger and more rigid .
• Solubility : The cyclopropoxy group’s hydrophobicity may reduce aqueous solubility compared to hydroxymethyl or formyl analogs, impacting formulation strategies in drug development .